1-Chloro-5-fluoro-4-isocyanato-2-nitrobenzene

• CAS No.: 98417-15-3
• Molecular Formula: C7H2ClFN2O3
• Molecular Weight: 216.55 g/mol
• IUPAC Name: 1-chloro-5-fluoro-4-isocyanato-2-nitrobenzene
• InChI: InChI=1S/C7H2ClFN2O3/c8-4-1-5(9)6(10-3-12)2-7(4)11(13)14/h1-2H
• InChI Key: KBOAPSUYTFHJJP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1[N+](=O)[O-])Cl)F)N=C=O

Description

1-Chloro-5-fluoro-4-isocyanato-2-nitrobenzene is a useful research compound. Its molecular formula is C7H2ClFN2O3 and its molecular weight is 216.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dry HCl gas is passed into a solution of 66.7 g (0.35 mol) of 4-chloro-2-fluoro-5-nitroaniline in 1180 ml of toluene at 0° to 5° C. until the solution is saturated. 34.7 g (0.35 ml) of phosgene are subsequently metered in, and the mixture is heated slowly at 85° C. After a further 17.3 g (0.175 mol) of phosgene have been added and the mixture has been heated at 85° C. (1 h), the batch is flushed with nitrogen until free from phosgene and cooled. Removal of the precipitate by filtration and concentration gives 28.6 g (37.7% of theory) of 4-chloro-2-fluoro-5-nitrophenyl isocyanate of melting point 43°-46° C.; boiling point 125° C. at 0.3 torr (bulb-tube distillation).